6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine

• IUPAC Name: 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine
• InChI: InChI=1S/C11H16N6O/c12-11-16-9(8-10(17-11)15-6-14-8)13-4-3-7-2-1-5-18-7/h6-7H,1-5H2,(H4,12,13,14,15,16,17)
• InChI Key: UVFGVIVWAIXIAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCNC2=NC(=NC3=C2NC=N3)N
• Molecular Formula: C11H16N6O
• Molecular Weight: 248.28 g/mol

Description

6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine is a chemical compound that belongs to the class of purine analogs. It is also known as 6-N-(2-Oxolan-2-ylethyl)adenine or OE-A. This compound has been found to have significant applications in scientific research, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine involves the inhibition of the enzyme adenosine deaminase (ADA). ADA is an enzyme that is involved in the breakdown of adenosine, a nucleoside that is essential for DNA synthesis and cell proliferation. By inhibiting ADA, 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine reduces the availability of adenosine, leading to the inhibition of cell growth and induction of apoptosis.
Biochemical and physiological effects:
In addition to its anti-cancer properties, 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine has also been found to have other biochemical and physiological effects. It has been shown to increase the production of cytokines, which are proteins that play a role in the immune response. This compound has also been found to inhibit the production of nitric oxide, a molecule that is involved in inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine in lab experiments include its ability to selectively target cancer cells and induce apoptosis. This compound has also been found to have low toxicity in normal cells. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to prepare solutions for in vitro experiments.

Future Directions

There are several future directions for research on 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine. One direction is to investigate its potential applications in combination with other anti-cancer drugs. Another direction is to study its effects on cancer stem cells, which are believed to play a role in cancer recurrence and resistance to treatment. Additionally, research could be focused on developing more soluble derivatives of this compound for improved efficacy in in vitro experiments.
In conclusion, 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine has shown great potential as a tool for cancer research. Its ability to selectively target cancer cells and induce apoptosis makes it a promising candidate for further investigation. With continued research, this compound could potentially lead to the development of new and more effective cancer treatments.

Synthesis Methods

The synthesis of 6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine can be achieved through various methods. One of the commonly used methods involves the reaction of 6-chloropurine with ethylene oxide in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrazine hydrate to yield the final product.

Scientific Research Applications

6-N-[2-(oxolan-2-yl)ethyl]-7H-purine-2,6-diamine has been extensively studied for its potential applications in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.